Cas no 1217443-91-8 (2-chloro-N6-Cyclopentyladenosine (hydrate))

• Product Name: 2-chloro-N6-Cyclopentyladenosine (hydrate)
• CAS No: 1217443-91-8
• MF: C₁₅H₂₂ClN₅O₅
• MW: 387.818682193756
• CID: 6847248
• Update Time: 2025-06-10

2-chloro-N6-Cyclopentyladenosine (hydrate) Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N6-Cyclopentyladenosine (hydrate)

• Inchi： 1S/C15H20ClN5O4.H2O/c16-15-19-12(18-7-3-1-2-4-7)9-13(20-15)21(6-17-9)14-11(24)10(23)8(5-22)25-14;/h6-8,10-11,14,22-24H,1-5H2,(H,18,19,20);1H2/t8-,10-,11-,14-;/m1./s1
• InChI Key： KBXPPBVZVGWZSS-ZBMQJGODSA-N
• SMILES： N(C1CCCC1)C1N=C(N=C2C=1N=CN2[C@H]1[C@@H]([C@@H]([C@H](O1)CO)O)O)Cl.O

Additional information on 2-chloro-N6-Cyclopentyladenosine (hydrate)

Introduction to 2-chloro-N6-Cyclopentyladenosine (hydrate) and Its Significance in Modern Research

2-chloro-N6-Cyclopentyladenosine (hydrate), identified by its CAS number 1217443-91-8, is a chemically modified adenosine derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of nucleoside analogs, which are widely studied for their potential therapeutic applications due to their ability to modulate cellular signaling pathways. The introduction of a chloro group at the 2-position and a cyclopentyl substituent at the N6 position of adenosine not only enhances its metabolic stability but also imparts unique pharmacological properties, making it a valuable tool in drug discovery and molecular biology.

The structural modification of adenosine by the incorporation of a cyclopentyl group at the N6 position and a chloro group at the 2-position results in a molecule with altered binding affinity and specificity. These modifications are strategically designed to improve the compound's bioavailability and target engagement, which are critical factors in the development of novel therapeutic agents. The hydrate form indicates that the compound is hydrated, which can influence its solubility and stability, further impacting its suitability for various applications in research and drug development.

In recent years, nucleoside analogs have been extensively studied for their potential in treating a wide range of diseases, including cancer, viral infections, and inflammatory disorders. The unique structural features of 2-chloro-N6-Cyclopentyladenosine (hydrate) make it particularly interesting for investigating the role of adenosine receptors (A1, A2A, A2B, and A3) in cellular processes. Adenosine receptors are G-protein coupled receptors (GPCRs) that play a crucial role in regulating various physiological functions such as neurotransmission, immune responses, and cardiovascular homeostasis. By modulating these receptors, 2-chloro-N6-Cyclopentyladenosine (hydrate) has shown promise in preclinical studies as a potential therapeutic agent.

One of the most compelling aspects of 2-chloro-N6-Cyclopentyladenosine (hydrate) is its ability to selectively interact with adenosine receptors. For instance, studies have demonstrated that this compound exhibits high affinity for the A1 receptor, which is implicated in pain modulation and neuroprotection. The cyclopentyl substituent enhances binding by improving the geometric fit within the receptor's binding pocket, while the chloro group increases metabolic stability by preventing rapid degradation. These properties make it an attractive candidate for developing drugs targeting neurological disorders such as Alzheimer's disease and multiple sclerosis.

Moreover, research has indicated that 2-chloro-N6-Cyclopentyladenosine (hydrate) may have anti-inflammatory effects by inhibiting adenosine deaminase (ADA), an enzyme that degrades adenosine and reduces its levels in tissues. By inhibiting ADA, this compound can increase local adenosine concentrations, leading to activation of adenosine receptors and subsequent anti-inflammatory responses. This mechanism has been explored in the context of treating inflammatory bowel disease (IBD) and rheumatoid arthritis, where adenosine receptor agonists have shown significant therapeutic potential.

The pharmacokinetic profile of 2-chloro-N6-Cyclopentyladenosine (hydrate) is another area of interest. The addition of polar functional groups such as the hydroxyl groups in the cyclopentyl ring enhances solubility in aqueous environments, facilitating better absorption and distribution throughout the body. Additionally, the hydrate form suggests improved stability under various storage conditions, which is crucial for maintaining efficacy during clinical trials and commercialization. These characteristics make it a promising candidate for further development into an oral or injectable therapeutic agent.

Recent advancements in computational chemistry have enabled more precise predictions of drug-receptor interactions using molecular docking simulations. These simulations have been instrumental in understanding how modifications like the chloro group at the 2-position and the cyclopentyl group at the N6 position influence binding affinity and selectivity. For instance, studies using molecular dynamics simulations have revealed that these modifications create specific interactions within the adenosine receptor binding pocket, leading to enhanced potency and reduced off-target effects.

In clinical settings, 2-chloro-N6-Cyclopentyladenosine (hydrate) has been investigated for its potential role in cancer therapy. Preclinical data suggest that this compound can induce apoptosis in certain cancer cell lines by activating adenosine A1 receptors. This mechanism has been particularly promising in glioblastoma and leukemia models, where adenosine receptor agonists have shown ability to suppress tumor growth without significant toxicity to healthy cells. Further research is ongoing to optimize dosing regimens and explore combination therapies with existing chemotherapeutic agents.

The development of novel nucleoside analogs like 2-chloro-N6-Cyclopentyladenosine (hydrate) also highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating knowledge from structural biology, pharmacology, and computational chemistry, researchers can design molecules with tailored properties to address specific therapeutic needs. This collaborative approach has accelerated progress in drug discovery and led to several breakthroughs in treating complex diseases.

Future directions for research on 2-chloro-N6-Cyclopentyladenosine (hydrate) include exploring its potential as an immunomodulatory agent. Adenosine receptors are expressed on various immune cells, including T-cells, B-cells, macrophages, and dendritic cells. By modulating these receptors, this compound could influence immune responses relevant to autoimmune diseases or cancer immunotherapy. Additionally, investigating its effects on other nucleotide pathways may uncover new therapeutic applications beyond traditional adenosine receptor signaling.

In conclusion,2-chloro-N6-Cyclopentyladenosine (hydrate) represents a significant advancement in nucleoside analog design with promising applications across multiple therapeutic areas. Its unique structural features enhance binding affinity to adenosine receptors while improving metabolic stability through strategic modifications such as the incorporation of a chloro group at the 2-position and a cyclopentyl group at the N6 position. The hydrate form further contributes to its suitability for various applications by enhancing solubility and stability.

As research continues to uncover new mechanisms underlying adenosine receptor function,2-chloro-N6-Cyclopentyladenosine (hydrate) will likely play an increasingly important role in drug development efforts aimed at treating neurological disorders,inflammatory diseases, cancer,and other conditions where modulating cellular signaling pathways offers therapeutic benefits.